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Compound of Interest

Compound Name: 4-Formylphenoxyacetic acid

Cat. No.: B182531 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical structure and

synthesis of 4-Formylphenoxyacetic acid, a valuable intermediate in organic and medicinal

chemistry. This document details its structural properties and presents a robust protocol for its

synthesis via the Williamson ether synthesis, adapted from established and reliable

procedures.

Chemical Structure and Properties
4-Formylphenoxyacetic acid, also known as 4-(carboxymethoxy)benzaldehyde, is an

aromatic compound containing a benzene ring substituted with both a formyl (aldehyde) group

and a carboxymethoxy group at the para position. This bifunctional nature makes it a versatile

building block for the synthesis of more complex molecules, including pharmaceuticals and

other biologically active compounds.

The key structural and physical properties of 4-Formylphenoxyacetic acid are summarized in

the table below.
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Property Value

Molecular Formula C₉H₈O₄

Molecular Weight 180.16 g/mol [1]

IUPAC Name 2-(4-formylphenoxy)acetic acid

CAS Number 22042-71-3[2]

Appearance Pale cream to cream or pale brown powder

Melting Point 193-196 °C[3]

SMILES O=Cc1ccc(OCC(=O)O)cc1

InChI Key OYNIIKHNXNPSAG-UHFFFAOYSA-N

Synthesis of 4-Formylphenoxyacetic Acid
The most common and efficient method for synthesizing 4-Formylphenoxyacetic acid is the

Williamson ether synthesis. This reaction involves the nucleophilic substitution of a haloacetic

acid by the phenoxide ion generated from 4-hydroxybenzaldehyde in the presence of a base.

The logical workflow for this synthesis is depicted below.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 4 Tech Support

https://www.benchchem.com/product/b182531?utm_src=pdf-custom-synthesis
http://ochemonline.pbworks.com/f/06_Williamson_Ether.pdf
https://cactus.utahtech.edu/smblack/chemlabs/Williamson_Ether_Synthesis.pdf
https://www.rsc.org/suppdata/d4/ob/d4ob01194e/d4ob01194e1.pdf
https://www.benchchem.com/product/b182531#4-formylphenoxyacetic-acid-structure-and-synthesis
https://www.benchchem.com/product/b182531#4-formylphenoxyacetic-acid-structure-and-synthesis
https://www.benchchem.com/product/b182531#4-formylphenoxyacetic-acid-structure-and-synthesis
https://www.benchchem.com/product/b182531#4-formylphenoxyacetic-acid-structure-and-synthesis
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b182531?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b182531?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 4 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b182531?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

